Cas no 2138056-06-9 (6-(Diethylamino)spiro[4.5]decan-8-ol)

• Product Name: 6-(Diethylamino)spiro[4.5]decan-8-ol
• CAS No: 2138056-06-9
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 5921657
• PubChem ID: 165961075
• Update Time: 2025-10-28

6-(Diethylamino)spiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• 6-(diethylamino)spiro[4.5]decan-8-ol
• 2138056-06-9
• EN300-1161601
• 6-(Diethylamino)spiro[4.5]decan-8-ol

• Inchi： 1S/C14H27NO/c1-3-15(4-2)13-11-12(16)7-10-14(13)8-5-6-9-14/h12-13,16H,3-11H2,1-2H3
• InChI Key： KJIZLGJSLGXUEP-UHFFFAOYSA-N
• SMILES： OC1CCC2(CCCC2)C(C1)N(CC)CC

Computed Properties

• Exact Mass: 225.209264485g/mol
• Monoisotopic Mass: 225.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.5Ų

Additional information on 6-(Diethylamino)spiro[4.5]decan-8-ol

Research Update on 6-(Diethylamino)spiro[4.5]decan-8-ol (CAS: 2138056-06-9): Synthesis, Applications, and Recent Advances

6-(Diethylamino)spiro[4.5]decan-8-ol (CAS: 2138056-06-9) is a structurally unique spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and metabolic diseases. This research briefing provides an overview of the latest advancements related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications.

The synthesis of 6-(Diethylamino)spiro[4.5]decan-8-ol has been optimized in recent years, with several research groups reporting improved yields and enantioselectivity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel asymmetric synthesis route utilizing chiral auxiliaries, achieving an enantiomeric excess of over 95%. This advancement is critical for the compound's application in enantioselective drug development, where stereochemistry plays a pivotal role in biological activity.

Pharmacological investigations have revealed that 6-(Diethylamino)spiro[4.5]decan-8-ol exhibits promising activity as a modulator of G-protein-coupled receptors (GPCRs). Preclinical studies indicate its potential in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's, due to its ability to cross the blood-brain barrier and exhibit neuroprotective effects. Additionally, recent in vitro assays have demonstrated its inhibitory effects on key enzymes involved in lipid metabolism, suggesting potential applications in metabolic syndrome and obesity-related disorders.

Recent structural-activity relationship (SAR) studies have explored various derivatives of 6-(Diethylamino)spiro[4.5]decan-8-ol to enhance its pharmacological profile. Modifications at the diethylamino group and the hydroxyl position have yielded compounds with improved selectivity and potency. These findings, published in Bioorganic & Medicinal Chemistry Letters, provide valuable insights for the design of next-generation therapeutics based on this scaffold.

In conclusion, 6-(Diethylamino)spiro[4.5]decan-8-ol (CAS: 2138056-06-9) represents a promising candidate for further drug development. Its unique spirocyclic structure, combined with recent synthetic and pharmacological advancements, positions it as a valuable tool in the discovery of novel therapeutics. Future research should focus on in vivo efficacy studies and the exploration of additional therapeutic targets to fully realize its potential in the pharmaceutical industry.